(2R)-2-[methyl(phenylmethoxycarbonyl)amino]-3-phenylpropanoic acid
(2R)-2-[methyl(phenylmethoxycarbonyl)amino]-3-phenylpropanoic acid
Brand Name:
Vulcanchem
CAS No.:
114526-00-0
VCID:
VC20855834
InChI:
InChI=1S/C18H19NO4/c1-19(18(22)23-13-15-10-6-3-7-11-15)16(17(20)21)12-14-8-4-2-5-9-14/h2-11,16H,12-13H2,1H3,(H,20,21)/t16-/m1/s1
SMILES:
CN(C(CC1=CC=CC=C1)C(=O)O)C(=O)OCC2=CC=CC=C2
Molecular Formula:
C18H19NO4
Molecular Weight:
313.3 g/mol
(2R)-2-[methyl(phenylmethoxycarbonyl)amino]-3-phenylpropanoic acid
CAS No.: 114526-00-0
Cat. No.: VC20855834
Molecular Formula: C18H19NO4
Molecular Weight: 313.3 g/mol
* For research use only. Not for human or veterinary use.
![(2R)-2-[methyl(phenylmethoxycarbonyl)amino]-3-phenylpropanoic acid - 114526-00-0](/images/no_structure.jpg)
Specification
| CAS No. | 114526-00-0 |
|---|---|
| Molecular Formula | C18H19NO4 |
| Molecular Weight | 313.3 g/mol |
| IUPAC Name | (2R)-2-[methyl(phenylmethoxycarbonyl)amino]-3-phenylpropanoic acid |
| Standard InChI | InChI=1S/C18H19NO4/c1-19(18(22)23-13-15-10-6-3-7-11-15)16(17(20)21)12-14-8-4-2-5-9-14/h2-11,16H,12-13H2,1H3,(H,20,21)/t16-/m1/s1 |
| Standard InChI Key | JDGXKNMKNMSHRJ-MRXNPFEDSA-N |
| Isomeric SMILES | CN([C@H](CC1=CC=CC=C1)C(=O)O)C(=O)OCC2=CC=CC=C2 |
| SMILES | CN(C(CC1=CC=CC=C1)C(=O)O)C(=O)OCC2=CC=CC=C2 |
| Canonical SMILES | CN(C(CC1=CC=CC=C1)C(=O)O)C(=O)OCC2=CC=CC=C2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator